Cas no 1393534-34-3 (6-bromo-2,3-dihydropyrrolo[3,4-c]pyridin-1-one)

• Product Name: 6-bromo-2,3-dihydropyrrolo[3,4-c]pyridin-1-one
• CAS No: 1393534-34-3
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD22544263
• CID: 4698348
• Update Time: 2025-06-10

6-bromo-2,3-dihydropyrrolo[3,4-c]pyridin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6,7-dihydro-pyrrolo[3,4-b]pyridin-5-one
• 6-bromo-2,3-dihydropyrrolo[3,4-c]pyridin-1-one

• MDL： MFCD22544263
• Inchi： 1S/C7H5BrN2O/c8-6-2-1-4-5(10-6)3-9-7(4)11/h1-2H,3H2,(H,9,11)
• InChI Key： WQEDXSTUDPENAL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(NCC2=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Topological Polar Surface Area: 42

Additional information on 6-bromo-2,3-dihydropyrrolo[3,4-c]pyridin-1-one

Recent Advances in the Study of 6-bromo-2,3-dihydropyrrolo[3,4-c]pyridin-1-one (CAS: 1393534-34-3): A Promising Scaffold for Drug Discovery

The compound 6-bromo-2,3-dihydropyrrolo[3,4-c]pyridin-1-one (CAS: 1393534-34-3) has recently emerged as a key scaffold in medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic framework combines the pyrrolopyridine core with a bromo substituent, offering versatile reactivity for further derivatization. Recent studies have highlighted its significance in the development of kinase inhibitors, particularly targeting cancer-related pathways. The presence of the bromine atom at the 6-position enhances the compound's ability to participate in cross-coupling reactions, making it a valuable intermediate in structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 6-bromo-2,3-dihydropyrrolo[3,4-c]pyridin-1-one derivatives as selective inhibitors of cyclin-dependent kinases (CDKs). The research team utilized this scaffold to develop compounds with improved pharmacokinetic properties and reduced off-target effects compared to previous generations of CDK inhibitors. Molecular docking studies revealed that the bromine atom plays a crucial role in forming halogen bonds with key residues in the ATP-binding pocket of CDK2, contributing to enhanced binding affinity.

In the field of neurodegenerative diseases, researchers have explored the neuroprotective potential of 6-bromo-2,3-dihydropyrrolo[3,4-c]pyridin-1-one derivatives. A recent Nature Communications paper reported that certain analogs of this compound exhibit potent activity against tau protein aggregation, a hallmark of Alzheimer's disease. The brominated scaffold showed superior blood-brain barrier penetration compared to non-halogenated analogs, highlighting the importance of the 6-bromo substitution for CNS-targeted therapies.

Synthetic methodologies for 6-bromo-2,3-dihydropyrrolo[3,4-c]pyridin-1-one have also seen significant advancements. A 2024 Organic Letters publication described a novel one-pot synthesis route that improves yield and reduces purification steps. This development is particularly important for scaling up production while maintaining high purity standards required for pharmaceutical applications. The new method employs palladium-catalyzed intramolecular cyclization, offering better control over regioselectivity compared to traditional approaches.

From a safety and toxicology perspective, recent preclinical studies have shown that the 6-bromo-2,3-dihydropyrrolo[3,4-c]pyridin-1-one scaffold demonstrates favorable metabolic stability and low cytotoxicity in human hepatocyte assays. However, researchers caution that the bromine atom may increase the risk of idiosyncratic drug reactions in certain populations, necessitating careful evaluation during lead optimization phases. Ongoing structure-toxicity relationship studies aim to identify modifications that retain therapeutic efficacy while minimizing potential adverse effects.

The versatility of 1393534-34-3 as a building block continues to inspire innovation across multiple therapeutic areas. Current research directions include its application in PROTAC (proteolysis targeting chimera) development, where the scaffold serves as a warhead for targeted protein degradation. Additionally, several pharmaceutical companies have included derivatives of this compound in their pipelines for inflammatory and autoimmune disorders, leveraging its ability to modulate key immune signaling pathways.